Cas no 2228288-45-5 (1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228288-45-5
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 6464899
• PubChem ID: 165835469
• Update Time: 2025-09-24

1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid
• EN300-1736618
• 2228288-45-5

• Inchi： 1S/C16H20O2/c17-15(18)16(9-2-1-3-10-16)14-6-4-5-13(11-14)12-7-8-12/h4-6,11-12H,1-3,7-10H2,(H,17,18)
• InChI Key： FZVGXXKBCDMZNL-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=CC(=C2)C2CC2)CCCCC1)=O

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid (CAS No: 2228288-45-5)

1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228288-45-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexane ring substituted with a phenyl group bearing a cyclopropyl moiety and a carboxylic acid functional group at the terminal position, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of these structural elements not only makes it an intriguing subject for synthetic chemists but also positions it as a promising candidate for further exploration in medicinal chemistry.

The structural framework of 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid combines the rigidity of the aromatic ring system with the flexibility of the cyclohexane scaffold. This combination can influence both the physicochemical properties and the pharmacokinetic behavior of derivatives derived from this core structure. The presence of the cyclopropyl group, in particular, introduces steric hindrance that can modulate binding interactions within biological targets, making it a valuable feature for designing molecules with enhanced selectivity and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies suggest that derivatives of 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid may exhibit interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies have indicated potential binding affinity to certain proteases and kinases, which are key targets in oncology and inflammatory diseases. These findings align with the growing interest in structure-based drug design, where the precise arrangement of atoms in a molecule is leveraged to optimize its biological activity.

The synthesis of 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid represents a challenging yet rewarding task for organic chemists. The introduction of multiple stereocenters and functional groups necessitates careful planning to achieve high yields and enantiopurity. Modern synthetic strategies often employ transition metal catalysis and asymmetric methodologies to streamline these processes. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the aryl-cycloalkane bond, while chiral auxiliaries or catalysts have been employed to ensure the desired stereochemical outcome.

Given its structural features, 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid and its derivatives hold promise for applications beyond traditional small-molecule drug discovery. The compound's ability to serve as a building block for more complex molecules makes it valuable in material science, particularly in the development of polymers with tailored properties. Additionally, its potential as an intermediate in agrochemical formulations is under investigation, where such molecules could contribute to the design of novel pesticides or herbicides.

The pharmacological evaluation of 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid has begun to reveal its therapeutic potential. In vitro assays have demonstrated modest activity against certain bacterial strains, suggesting that modifications to this core structure could yield antimicrobial agents with improved efficacy. Furthermore, its interaction with cellular receptors has been explored, with early data indicating possible applications in central nervous system disorders. These findings underscore the importance of continued research into this compound class.

The regulatory landscape for such compounds is continually evolving, with increasing emphasis on sustainable and environmentally friendly synthetic routes. The development of green chemistry principles has encouraged researchers to optimize processes that minimize waste and reduce energy consumption. In this context, 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid serves as an excellent model for demonstrating how traditional synthetic approaches can be adapted to meet these new demands.

Future directions in the study of 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid include exploring its role in combinatorial chemistry and high-throughput screening libraries. By generating diverse derivatives through automated synthesis platforms, researchers can rapidly assess large numbers of compounds for biological activity. This approach has already proven successful in identifying novel therapeutic agents and is expected to yield further insights into the potential of this compound class.

In conclusion, 1-(3-cyclopropylphenyl)cyclohexane-1-carboxylic acid (CAS No: 2228288-45-5) represents a fascinating compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from drug discovery to materials science. As our understanding of its properties grows, so too does its potential to contribute to advancements in human health and technology.